Cas no 20289-27-4 (7-Benzyloxyindole)

• Product Name: 7-Benzyloxyindole
• CAS No: 20289-27-4
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD00037974
• CID: 51509
• PubChem ID: 260798
• Update Time: 2025-10-28

7-Benzyloxyindole Chemical and Physical Properties

Names and Identifiers

• 7-Benzyloxyindole
• 7-Benzyloxy-1H-indole
• 7-(PHENYLMETHOXY)INDOLE
• 7-(Benzyloxy)-1H-indole
• 7-benzyloxyindolecrystalline
• 7-phenylmethoxyindole
• NSC 92526
• 7-(Phenylmethoxy)-1H-indole
• 7-(Benzyloxy)indole
• 1H-INDOLE, 7-(PHENYLMETHOXY)-
• 7-Benzyloxindole
• 7-benzyloxy indole
• NSC92526
• PubChem7314
• 7-benzyloxyindole crystalline
• KSC207C5B
• 7-(Benzyloxy)-1H-indole #
• DIGZMTAFOACVBW-UHFFFAOYSA-
• OR167
• 7-phenylmethoxy-1H-indole
• 20289-27-4
• AB01684
• AC-5096
• DS-0068
• A14009
• AM20050293
• SY018015
• B-1660
• SCHEMBL837602
• B2846
• CS-W007899
• 7-Benzyloxyindole, 96%
• FT-0601243
• EN300-174996
• MFCD00037974
• NSC-92526
• DTXSID90942425
• InChI=1/C15H13NO/c1-2-5-12(6-3-1)11-17-14-8-4-7-13-9-10-16-15(13)14/h1-10,16H,11H2
• Isobutyl2,4-dichlorophenoxyacetate
• AKOS005254286
• 7-(Phenylmethoxy)-1H-indole; 7-(Benzyloxy)-indole; 7-Benzyloxy-1H-indole; NSC 92526;
• DB-007195

• MDL： MFCD00037974
• Inchi： 1S/C15H13NO/c1-2-5-12(6-3-1)11-17-14-8-4-7-13-9-10-16-15(13)14/h1-10,16H,11H2
• InChI Key： DIGZMTAFOACVBW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2C=CNC=21

Computed Properties

• Exact Mass: 223.10000
• Monoisotopic Mass: 223.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 25

Experimental Properties

• Color/Form: Powder
• Density: 1.196
• Melting Point: 70-74 °C
• Boiling Point: 411.6±20.0 °C at 760 mmHg
• Flash Point: 148.9±12.0 °C
• Refractive Index: 1.669
• PSA: 25.02000
• LogP: 3.74690

7-Benzyloxyindole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Benzyloxyindole

Recent Advances in the Study of 7-Benzyloxyindole (CAS: 20289-27-4) in Chemical Biology and Pharmaceutical Research

7-Benzyloxyindole (CAS: 20289-27-4) is a chemically modified indole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. Indole derivatives are known for their broad biological activities, and the benzyloxy substitution at the 7-position enhances its pharmacological properties, making it a promising scaffold for the development of novel therapeutics. This research brief aims to summarize the latest findings on 7-Benzyloxyindole, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 7-Benzyloxyindole as a key intermediate in the synthesis of more complex bioactive molecules. Its unique chemical structure allows for further functionalization, enabling researchers to explore its potential in targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-Benzyloxyindole derivatives exhibit potent inhibitory effects against certain kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its anticancer properties, 7-Benzyloxyindole has also been investigated for its anti-inflammatory and neuroprotective effects. A recent preprint on bioRxiv reported that certain derivatives of 7-Benzyloxyindole can modulate inflammatory cytokines and reduce oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly significant given the limited treatment options currently available for these conditions.

The synthesis of 7-Benzyloxyindole has also seen advancements, with researchers developing more efficient and environmentally friendly methods. A 2024 study in Organic Letters described a novel catalytic approach that reduces the need for hazardous reagents and improves yield. This methodological innovation not only enhances the scalability of 7-Benzyloxyindole production but also aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 7-Benzyloxyindole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of 7-Benzyloxyindole as a valuable tool in drug discovery and chemical biology.

In conclusion, 7-Benzyloxyindole (CAS: 20289-27-4) represents a versatile and pharmacologically relevant scaffold with wide-ranging applications in medicinal chemistry. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic candidates, further solidifying its importance in the field of chemical biology and pharmaceutical research.